Cas no 1256360-18-5 (4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester)

4-Chloro-2-fluoro-5-propoxyphenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation and oxidation. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its chloro, fluoro, and propoxy substituents enable selective functionalization of aromatic systems. Its crystalline solid form ensures consistent purity and ease of quantification in reactions. The product is compatible with a range of solvents and catalysts, making it a versatile intermediate for constructing complex aryl frameworks under mild conditions.

4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester structure

1256360-18-5 structure

Product Name:4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester

CAS No:1256360-18-5

MF:C₁₅H₂₁BClFO₃

MW:314.587847471237

CID:1221797

PubChem ID:53217239

Update Time:2025-10-14

4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-(4-chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester
- CS-0176466
- 1256360-18-5
- AKOS015850121
- DB-354811
- A890075
- DTXSID10682336
- Inchi： 1S/C15H21BClFO3/c1-6-7-19-13-8-10(12(18)9-11(13)17)16-20-14(2,3)15(4,5)21-16/h8-9H,6-7H2,1-5H3
- InChI Key： ATFCCDUHYXYSHT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(B2OC(C)(C)C(C)(C)O2)=CC=1OCCC)F

Computed Properties

Exact Mass: 314.12600
Monoisotopic Mass: 314.1256305g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 27.69000
LogP: 3.56710

4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019122838-5g	2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-18-5	95%	5g	$699.72	2023-09-03
Chemenu	CM206745-1g	2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-18-5	95%	1g	$243	2023-02-03
TRC	C584643-100mg	4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester	1256360-18-5		100mg	$190.00	2023-05-18
TRC	C584643-250mg	4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester	1256360-18-5		250mg	$374.00	2023-05-18
TRC	C584643-500mg	4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester	1256360-18-5		500mg	$574.00	2023-05-18
TRC	C584643-1g	4-Chloro-2-fluoro-5-propoxyphenylboronic acid, pinacol ester	1256360-18-5		1g	$821.00	2023-05-18
Ambeed	A847376-5g	2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-18-5	95+%	5g	$1000.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247136-5g	2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-18-5	95+%	5g	￥10854.00	2024-08-09
Crysdot LLC	CD12168500-5g	2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1256360-18-5	95+%	5g	$707	2024-07-23